![molecular formula C17H20N2O2 B7510423 1-(Azepan-1-yl)-2-quinolin-8-yloxyethanone](/img/structure/B7510423.png)
1-(Azepan-1-yl)-2-quinolin-8-yloxyethanone
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Overview
Description
1-(Azepan-1-yl)-2-quinolin-8-yloxyethanone, also known as AQE, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 1-(Azepan-1-yl)-2-quinolin-8-yloxyethanone is not fully understood. However, studies have suggested that this compound may exert its effects through the regulation of various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways. Additionally, this compound has been shown to modulate the expression of various genes involved in cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including anti-cancer, neuroprotective, and anti-inflammatory effects. Additionally, this compound has been shown to modulate the expression of various genes involved in cell proliferation, apoptosis, and inflammation.
Advantages and Limitations for Lab Experiments
1-(Azepan-1-yl)-2-quinolin-8-yloxyethanone has several advantages for lab experiments, including its ease of synthesis and its potential therapeutic applications. However, this compound also has some limitations, including its limited solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for 1-(Azepan-1-yl)-2-quinolin-8-yloxyethanone research, including further exploration of its potential therapeutic applications, elucidation of its mechanism of action, and optimization of its synthesis method. Additionally, studies are needed to determine the optimal dosage and toxicity profile of this compound for clinical use.
In conclusion, this compound is a chemical compound with significant potential for therapeutic applications. Its ease of synthesis and potential therapeutic benefits make it an attractive candidate for further research. However, further studies are needed to fully understand its mechanism of action and optimize its use for clinical applications.
Synthesis Methods
1-(Azepan-1-yl)-2-quinolin-8-yloxyethanone can be synthesized through a multistep process involving the reaction of 2-chloroquinoline-8-carbaldehyde with azepane in the presence of a base. The resulting intermediate is then subjected to a series of reactions, including alkylation and oxidation, to yield this compound.
Scientific Research Applications
1-(Azepan-1-yl)-2-quinolin-8-yloxyethanone has shown promise in various scientific research areas, including cancer treatment, neuroprotection, and anti-inflammatory therapy. Studies have demonstrated that this compound can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment. Additionally, this compound has been shown to protect neurons from oxidative stress and reduce inflammation, suggesting its potential use in treating neurodegenerative diseases and inflammatory disorders.
Properties
IUPAC Name |
1-(azepan-1-yl)-2-quinolin-8-yloxyethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O2/c20-16(19-11-3-1-2-4-12-19)13-21-15-9-5-7-14-8-6-10-18-17(14)15/h5-10H,1-4,11-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQEXRALIPXJFPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)COC2=CC=CC3=C2N=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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